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Compound of Interest

Compound Name:
1-((Chloromethyl)sulfonyl)-4-

methylbenzene

Cat. No.: B177111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 1-((Chloromethyl)sulfonyl)-4-methylbenzene (CAS No. 7569-26-8). The

information is intended to assist laboratory personnel in minimizing risks and ensuring safe

operational procedures.

Chemical and Physical Properties
1-((Chloromethyl)sulfonyl)-4-methylbenzene is a solid organic compound.[1] Key physical

and chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 7569-26-8 [1]

Molecular Formula C8H9ClO2S [1]

Molecular Weight 204.68 g/mol [1]

Physical Form Solid [1]

Purity 98% [1]

IUPAC Name
chloromethyl 4-methylphenyl

sulfone
[1]

Synonyms

p-Toluenesulfonylmethyl

Chloride, Chloromethyl p-tolyl

sulfone

Hazard Identification and Classification
This chemical is classified as a hazardous substance. The primary hazards are skin and eye

irritation.[1]

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation.[1]

Eye Irritation

(Category 2A)

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation.[1]

Toxicological Data
Specific quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median

lethal concentration), for 1-((Chloromethyl)sulfonyl)-4-methylbenzene are not readily

available in the public domain. However, for the structurally similar compound 4-

methylbenzenesulfonyl chloride, the oral LD50 in rats is greater than 5,000 mg/kg body weight.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/1768.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1768.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1768.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1768.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1768.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1768.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1768.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1768.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1768.pdf
https://www.benchchem.com/product/b177111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is important to note that this information is for a different, though related, chemical and should

be used with caution.

No specific occupational exposure limits (PELs, TLVs) have been established for 1-
((Chloromethyl)sulfonyl)-4-methylbenzene.

Experimental Protocols for Safe Handling
Due to the hazardous nature of this compound, strict adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE)
A diagram illustrating the required personal protective equipment is provided below.

Personal Protective Equipment (PPE)

Flame-retardant Lab Coat

Chemical-resistant Gloves
(e.g., Nitrile, Neoprene)

Splash-proof Safety Goggles

Face Shield (recommended)

Researcher

Wear

Wear

Wear

Wear

Click to download full resolution via product page

Figure 1: Required Personal Protective Equipment for handling 1-((Chloromethyl)sulfonyl)-4-
methylbenzene.
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Engineering Controls
All handling of 1-((Chloromethyl)sulfonyl)-4-methylbenzene should be conducted in a well-

ventilated chemical fume hood. An emergency eyewash station and safety shower must be

readily accessible.

Handling and Storage Procedures
Handling: Avoid creating dust. Weigh and transfer the solid material carefully. Ensure all

containers are properly labeled.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1] Keep

away from incompatible materials such as strong oxidizing agents, bases, and moisture.

The logical workflow for handling and storage is depicted in the following diagram.
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Figure 2: Workflow for the safe handling and storage of 1-((Chloromethyl)sulfonyl)-4-
methylbenzene.

Emergency Procedures
In the event of an emergency, follow the established protocols for chemical incidents.

Spill Response
The procedure for responding to a chemical spill is outlined in the diagram below.

Spill Response Protocol

Chemical Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Don Appropriate PPE for Cleanup

Contain Spill with Inert Absorbent

Collect Waste in a Labeled Container

Decontaminate Spill Area
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Click to download full resolution via product page

Figure 3: Workflow for responding to a spill of 1-((Chloromethyl)sulfonyl)-4-methylbenzene.

First Aid Measures
Exposure Route First Aid Protocol

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Potential Signaling Pathways and Mechanism of
Toxicity
Specific signaling pathways for the toxicity of 1-((Chloromethyl)sulfonyl)-4-methylbenzene
have not been elucidated in the available literature. However, the reactivity of the sulfonyl

chloride functional group provides insight into its likely mechanism of action. Sulfonyl chlorides

are electrophilic and can react with nucleophilic functional groups present in biological

macromolecules such as proteins and nucleic acids. This can lead to covalent modification and

disruption of their normal function, ultimately resulting in cellular damage and toxicity.
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The general reaction of a sulfonyl chloride with a biological nucleophile is illustrated below.

1-((Chloromethyl)sulfonyl)-4-methylbenzene
(Electrophile)

Covalent Adduct
(Altered Biomolecule)

Reacts with

Biological Nucleophile
(e.g., -NH2, -SH, -OH on proteins)

Forms

Cellular Damage and ToxicityLeads to

Click to download full resolution via product page

Figure 4: Postulated mechanism of toxicity for 1-((Chloromethyl)sulfonyl)-4-methylbenzene
via reaction with biological nucleophiles.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.

Disclaimer
This document is intended for informational purposes only and does not constitute legal or

professional advice. The information provided is based on publicly available data and is not

exhaustive. It is the responsibility of the user to conduct a thorough risk assessment and to

implement appropriate safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and Handling of 1-((Chloromethyl)sulfonyl)-4-
methylbenzene: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b177111#safety-and-handling-precautions-for-1-
chloromethyl-sulfonyl-4-methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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